Cas no 56671-82-0 (3-iodocyclohex-2-enone)

• Product Name: 3-iodocyclohex-2-enone
• CAS No: 56671-82-0
• MF: C₆H₇IO
• MW: 222.023654222488
• CID: 348163
• PubChem ID: 11806257
• Update Time: 2025-11-02

3-iodocyclohex-2-enone Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-iodo-
• 3-iodocyclohex-2-en-1-one
• 3-IODOCYCLOHEX-2-ENONE
• SCHEMBL4811550
• 3-iodo-2-cyclohexen-1-one
• A936478
• 56671-82-0
• MB07038
• DTXSID20473151
• 3-iodocyclohex-2-enone

• Inchi： 1S/C6H7IO/c7-5-2-1-3-6(8)4-5/h4H,1-3H2
• InChI Key： MAKRQTKPKWXSRR-UHFFFAOYSA-N
• SMILES： IC1=CC(CCC1)=O

Computed Properties

• Exact Mass: 221.95371
• Monoisotopic Mass: 221.95416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-iodocyclohex-2-enone

Comprehensive Guide to 3-Iodocyclohex-2-enone (CAS No. 56671-82-0): Properties, Applications, and Market Insights

3-Iodocyclohex-2-enone (CAS No. 56671-82-0) is a versatile iodinated cyclic enone compound widely used in organic synthesis and pharmaceutical research. This halogenated cyclohexenone derivative has gained significant attention due to its unique reactivity and potential applications in drug discovery. With the increasing demand for specialty chemicals in the pharmaceutical and agrochemical industries, understanding this compound's properties and uses becomes crucial for researchers and industry professionals.

The molecular structure of 3-iodocyclohex-2-enone features a six-membered ring with an iodine atom at the 3-position and a conjugated enone system. This arrangement makes it an excellent electrophilic building block for various organic transformations. Recent studies highlight its importance in cross-coupling reactions, particularly in the synthesis of complex natural products and bioactive molecules. The compound's reactivity profile makes it particularly valuable in modern medicinal chemistry applications.

One of the most significant applications of 3-iodocyclohex-2-enone is in the synthesis of pharmaceutical intermediates. Researchers frequently employ this compound in palladium-catalyzed reactions, where the iodine atom serves as an excellent leaving group. The growing interest in targeted drug delivery systems and small molecule therapeutics has further increased the demand for such specialized building blocks. Many researchers searching for "iodo-cyclohexenone applications" or "56671-82-0 synthetic uses" are exploring its potential in these cutting-edge areas.

From a chemical properties perspective, 3-iodocyclohex-2-enone typically appears as a pale yellow to light brown crystalline solid. Its molecular weight is approximately 236.04 g/mol, with a melting point range that makes it suitable for various synthetic procedures. The compound's solubility characteristics (soluble in common organic solvents but insoluble in water) make it particularly useful in organic synthesis workflows. These properties are frequently searched by chemists looking for "3-iodocyclohex-2-enone physical data" or "56671-82-0 solubility".

The synthetic utility of 3-iodocyclohex-2-enone extends to its role in constructing complex molecular architectures. Organic chemists value this compound for its ability to participate in Michael additions, cycloadditions, and nucleophilic substitutions. Recent publications have highlighted its use in the synthesis of steroid analogs and terpene derivatives, addressing current research trends in "natural product synthesis" and "bioactive compound development". These applications align well with the pharmaceutical industry's focus on novel therapeutic agents.

In the context of market dynamics, the demand for 3-iodocyclohex-2-enone has shown steady growth, particularly from contract research organizations and academic research institutions. The compound's niche applications in asymmetric synthesis and catalysis research have contributed to its market value. Suppliers often list this chemical under search terms like "high purity 56671-82-0" or "3-iodocyclohex-2-enone supplier", reflecting the procurement needs of research laboratories worldwide.

Quality control aspects of 3-iodocyclohex-2-enone are crucial for research applications. Reputable manufacturers typically provide the compound with HPLC purity exceeding 95%, meeting the stringent requirements of pharmaceutical research. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly used for characterization, topics frequently searched by quality control chemists using terms like "3-iodocyclohex-2-enone NMR data" or "56671-82-0 analytical methods".

From a safety perspective, proper handling of 3-iodocyclohex-2-enone requires standard laboratory precautions. While not classified as highly hazardous, researchers should employ appropriate personal protective equipment when working with this compound. The scientific community's increasing focus on green chemistry principles has led to investigations into more sustainable methods for its synthesis and application, addressing search queries like "eco-friendly iodocyclohexenone synthesis".

The future outlook for 3-iodocyclohex-2-enone appears promising, particularly in light of emerging trends in fragment-based drug discovery and click chemistry. Its versatility as a chemical building block positions it well to meet the evolving needs of drug development programs. Researchers exploring "new applications of iodocyclohexenones" or "56671-82-0 in drug design" will find this compound increasingly relevant to their work.

In conclusion, 3-iodocyclohex-2-enone (CAS No. 56671-82-0) represents an important tool in modern organic synthesis with diverse applications across pharmaceutical and materials science. Its unique combination of reactivity, stability, and synthetic utility ensures its continued relevance in chemical research. As the demand for specialized organic intermediates grows, this compound will likely maintain its position as a valuable asset in the chemist's toolkit.